3-Cyclopropoxy-4-iodobenzoic acid
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Description
3-Cyclopropoxy-4-iodobenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group at the 3-position and an iodine atom at the 4-position of the aromatic ring.
Properties
Molecular Formula |
C10H9IO3 |
|---|---|
Molecular Weight |
304.08 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-iodobenzoic acid |
InChI |
InChI=1S/C10H9IO3/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13) |
InChI Key |
XKZBCZGJRDZYPA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)C(=O)O)I |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Cyclopropoxy-4-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of the cyclopropoxy group. One common method involves the use of 3-iodobenzoic acid as a starting material. The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol under basic conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
3-Cyclopropoxy-4-iodobenzoic acid can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions. Common reagents for these reactions include organometallic compounds and halides.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions. For example, the carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.
Condensation Reactions: The carboxylic acid group can participate in condensation reactions to form esters or amides. Reagents such as alcohols or amines in the presence of dehydrating agents like thionyl chloride are commonly used.
Scientific Research Applications
3-Cyclopropoxy-4-iodobenzoic acid has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.
Biology and Medicine: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. It serves as a starting material for the synthesis of bioactive molecules.
Industry: In the pharmaceutical industry, it is used in the development of new drugs and therapeutic agents. Its derivatives may exhibit enhanced pharmacological properties.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-iodobenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For instance, its antimicrobial activity could be attributed to the disruption of bacterial cell wall synthesis or interference with essential metabolic processes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
Compared to other benzoic acid derivatives, the substituents in 3-cyclopropoxy-4-iodobenzoic acid significantly alter its properties:
Key Findings :
- Cyclopropoxy vs.
- Iodo vs. Other Halogens : The iodine atom’s size and polarizability may facilitate nucleophilic substitution or Suzuki-Miyaura couplings, unlike smaller halogens (e.g., Cl, Br) .
- Acidity : The electron-withdrawing iodo group increases acidity compared to caffeic acid’s electron-donating dihydroxy groups, altering solubility and reactivity.
Pharmacological Potential
While caffeic acid (3,4-dihydroxybenzoic acid derivative) is widely studied for antioxidant and anti-inflammatory effects , the iodine and cyclopropoxy groups in 3-cyclopropoxy-4-iodobenzoic acid suggest divergent applications:
- Targeted Drug Delivery : Increased lipophilicity may enhance cellular uptake in hydrophobic environments.
- Radiolabeling : The iodine atom could serve as a radioactive isotope carrier (e.g., I-125) for imaging or therapy.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
